2,3-Dichloro-6-fluorobenzaldehyde

• IUPAC Name: 2,3-dichloro-6-fluorobenzaldehyde
• InChI: InChI=1S/C7H3Cl2FO/c8-5-1-2-6(10)4(3-11)7(5)9/h1-3H
• InChI Key: BDPIHKOPKWGJCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C=O)Cl)Cl
• Molecular Formula: C7H3Cl2FO
• DSSTOX Substance ID: DTXSID20390753
• Molecular Weight: 193.00 g/mol
• CAS RN: 95399-95-4

Description

2,3-Dichloro-6-fluorobenzaldehyde is a chemical compound with the molecular formula C7H3Cl2FO. It is a solid substance at ambient temperature.

Molecular Structure Analysis

The molecular weight of 2,3-Dichloro-6-fluorobenzaldehyde is 193. The InChI code is 1S/C7H3Cl2FO/c8-5-1-2-6(10)4(3-11)7(5)9/h1-3H.

Physical And Chemical Properties Analysis

2,3-Dichloro-6-fluorobenzaldehyde is a solid at ambient temperature. It has a boiling point of 56-60°C.

Scientific Research Applications

Synthesis and Chemical Applications

• Fluorobenzaldehyde Synthesis: 2,3-Dichloro-6-fluorobenzaldehyde is an important intermediate in synthesizing various fluorobenzaldehydes, which are used in creating medicines, pesticides, spices, dyestuffs, and other fine chemicals. Different synthesis methods, such as oxidation of fluorotoluene and chlorination hydrolysis, highlight its versatility in chemical applications (Qin Hai-fang, 2009).
• Conversion to Other Chemicals: The compound has been used in the synthesis of 4-(1-piperazinyl)benzo[b]thiophene dihydrochloride, an intermediate in the synthesis of brexpiprazole, through an economical and scalable process. This application showcases its utility in creating complex organic compounds (Chunhui Wu et al., 2015).

Environmental and Waste Treatment Applications

• Wastewater Treatment: The compound's manufacturing wastewater, which includes aromatic fluoride compounds, has been effectively treated using XDA-1 macroporous resin. This method demonstrates a significant removal of chemical oxygen demand (COD), indicating its role in environmental management (L. Xiaohong & Ltd Hangzhou, 2009).

Pharmaceutical and Biochemical Research

• Antioxidant Activity: Derivatives of 2,3-Dichloro-6-fluorobenzaldehyde have shown promising antioxidant activities. This application is important in the development of new pharmaceuticals and biochemical research (Ahmed O. H. El Nezhawy et al., 2009).

Spectroscopy and Material Science

• Spectroscopic Studies: The compound has been studied using Fourier Transform Microwave (FTMW) spectroscopy, contributing to the understanding of its molecular structure and behavior. Such studies are crucial in material science and molecular physics (Wenhao Sun et al., 2018).

Safety and Hazards

2,3-Dichloro-6-fluorobenzaldehyde is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, wearing protective gear, and using it only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

Butyl lithium (48 ml of 1.6M in hexane, 52.3 mmoles) was added with stirring over 1.5 hours under nitrogen to a solution of 1,2-dichloro-4-fluorobenzene (7.85 g, 47.6 mmoles) in dry tetrahydrofuran (120 ml) at -68°. The solution wa stirred at -68° for 2 hours and then N-methyl-N-phenylformamide (6.48 ml) in dry tetrahydrofuran (15 ml) was added over 1.5 hours. After a further 1.5 hours at -68°, the reaction mixture was poured into 10% aqueous sulphuric acid and ether. The ethereal layer was separated, washed with brine, dried (Na2SO4) and evaporated to give the desired aldehyde (8 g). M+ 196/194/192, nmr (CDCl3)δ10.5 (s,H).

Synthesis routes and methods II

Procedure details

A solution of 1.3M s-butyl lithium in cyclohexane (244 mL, 317 mmol) is added to a dry-ice/acetone cooled solution of TMEDA (34 g, 293 mmol) in THF (250 mL), maintaining the internal reaction temperature <-70° C. The resulting reaction mixture is cooled and maintained at ≤-90° C. with an ether/liquid nitrogen bath while a solution of 1,2-dichloro-4-fluorobenzene (40 g, 244 mmol) in THF (100 mL) is added dropwise. The resulting reaction mixture is stirred with dry-ice/acetone cooling for 1h, then is cannulated into an ether/liquid nitrogen cooled and mechanically stirred solution of DMF (89.1 g, 1.22 mol) in THF (125 mL). The resulting mixture is warmed to -45° C. and partitioned between dilute aqueous HCl and ether. The organic solution is washed with aqueous NaHCO3, dried (MgSO4), and concentrated to afford 44.38 g of 2-fluoro-5,6-dichlorobenzaldehyde as an oil.